Cas no 1421457-64-8 (3-{1-2-(benzylsulfanyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-{1-2-(benzylsulfanyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1421457-64-8
• MF: C₂₃H₂₆N₄O₂S
• MW: 422.543143749237
• CID: 6265988
• PubChem ID: 71793123
• Update Time: 2025-07-01

3-{1-2-(benzylsulfanyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-(benzylsulfanyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3-{1-[2-(benzylsulfanyl)acetyl]piperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3-(1-(2-(benzylthio)acetyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
• 1421457-64-8
• AKOS024543285
• VU0540398-1
• F6245-3370
• 5-[1-(2-benzylsulfanylacetyl)piperidin-4-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one

• Inchi： 1S/C23H26N4O2S/c1-25-23(29)27(20-10-6-3-7-11-20)22(24-25)19-12-14-26(15-13-19)21(28)17-30-16-18-8-4-2-5-9-18/h2-11,19H,12-17H2,1H3
• InChI Key： ZHBZMEGZAXFRJM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1CCC(C2=NN(C)C(N2C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 422.17764726g/mol
• Monoisotopic Mass: 422.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-{1-2-(benzylsulfanyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

3-{1-2-(benzylsulfanyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one: A Comprehensive Overview

The compound 3-{1-2-(benzylsulfanyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one, identified by the CAS registry number 1421457648, represents a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperidine ring substituted with a benzylsulfanyl acetyl group and a triazolone moiety. The presence of these functional groups suggests that the molecule may exhibit unique chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. Researchers have employed multi-component reactions and catalytic methodologies to synthesize this compound efficiently. The synthesis typically involves the coupling of a benzyl sulfide derivative with a piperidine ring, followed by the incorporation of the triazolone group through a nucleophilic substitution or cyclization process. These methods not only enhance the yield but also ensure high purity, making the compound suitable for advanced studies.

The structural features of this compound make it an attractive candidate for exploring its pharmacological properties. The benzylsulfanyl group is known for its antioxidant and anti-inflammatory effects, while the triazolone moiety often contributes to kinase inhibition and other enzymatic activities. Recent studies have demonstrated that this compound exhibits potential as an anti-cancer agent by targeting specific signaling pathways involved in tumor growth and metastasis.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for catalysis and sensing applications. For instance, researchers have explored its use as a ligand in metalloenzymes mimics, where it facilitates efficient catalytic cycles under mild conditions.

The integration of computational chemistry techniques has further deepened our understanding of this compound's properties. Molecular docking studies have revealed that the molecule interacts favorably with key proteins involved in neurological disorders, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, green chemistry principles have been applied to optimize the synthesis and application of this compound. By utilizing renewable feedstocks and minimizing waste generation, researchers have developed sustainable pathways for its production. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, the compound 3-{1-2-(benzylsulfanyl)acetylpiperidin-4-yl}-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol5-one stands at the forefront of modern chemical research. Its versatile structure and promising biological and materials applications position it as a valuable asset in both academic and industrial settings. Continued exploration into its properties will undoubtedly unlock new avenues for innovation across diverse fields.